Cas no 2550996-82-0 ((2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride)

• Product Name: (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride
• CAS No: 2550996-82-0
• MF: C₉H₁₈ClNS
• MW: 207.763920307159
• MDL: MFCD32875250
• CID: 5656518
• PubChem ID: 154814439
• Update Time: 2025-06-08

(2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2S,3As,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-2-yl]methanethiol;hydrochloride
• EN300-27193352
• 2550996-82-0
• [(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiol hydrochloride
• (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride

• MDL： MFCD32875250
• Inchi： 1S/C9H17NS.ClH/c11-6-8-5-7-3-1-2-4-9(7)10-8;/h7-11H,1-6H2;1H/t7-,8-,9-;/m0./s1
• InChI Key： NMJOLDHFTPJYPT-YWUTZLAHSA-N
• SMILES： Cl.SC[C@@H]1C[C@@H]2CCCC[C@@H]2N1

Computed Properties

• Exact Mass: 207.0848484g/mol
• Monoisotopic Mass: 207.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13Ų

Additional information on (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride

Comprehensive Overview of (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride (CAS No. 2550996-82-0)

(2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride is a specialized organic compound with a unique structural configuration, making it a subject of interest in pharmaceutical and biochemical research. The compound's CAS No. 2550996-82-0 serves as a critical identifier for researchers and industry professionals seeking precise chemical data. Its molecular framework, featuring an octahydroindole core and a methanethiol moiety, contributes to its potential applications in drug development and material science.

In recent years, the demand for chiral building blocks like (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride has surged due to their role in synthesizing enantioselective pharmaceuticals. Researchers frequently explore its utility in peptide mimetics and enzyme inhibitors, aligning with trends in targeted therapy and precision medicine. The compound's hydrochloride salt form enhances its solubility, a property highly valued in formulation studies.

The synthesis of CAS No. 2550996-82-0 often involves stereoselective reactions, a hot topic in organic chemistry forums and academic discussions. Questions like "How to optimize the yield of (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol?" or "What are the spectroscopic characteristics of this compound?" are commonly searched in scientific databases. Advanced techniques such as NMR spectroscopy and HPLC purification are typically employed to validate its purity and stereochemistry.

From an industrial perspective, (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods to reduce waste and improve efficiency in producing such intermediates. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, CAS No. 2550996-82-0 represents a versatile compound with broad implications for modern science. Its structural complexity and functional groups make it a valuable asset in medicinal chemistry, while its synthesis and applications resonate with contemporary themes like sustainability and innovation. As research progresses, this compound is likely to remain a focal point for both academic and industrial investigations.